SecinH3
SecinH3
N-[4-[5-(1,3-benzodioxol-5-yl)-3-methoxy-1,2,4-triazol-1-yl]phenyl]-2-(phenylthio)acetamide is a member of triazoles.
Brand Name:
Vulcanchem
CAS No.:
853625-60-2
VCID:
VC0542900
InChI:
InChI=1S/C24H20N4O4S/c1-30-24-26-23(16-7-12-20-21(13-16)32-15-31-20)28(27-24)18-10-8-17(9-11-18)25-22(29)14-33-19-5-3-2-4-6-19/h2-13H,14-15H2,1H3,(H,25,29)
SMILES:
COC1=NN(C(=N1)C2=CC3=C(C=C2)OCO3)C4=CC=C(C=C4)NC(=O)CSC5=CC=CC=C5
Molecular Formula:
C24H20N4O4S
Molecular Weight:
460.5 g/mol
SecinH3
CAS No.: 853625-60-2
Cat. No.: VC0542900
Molecular Formula: C24H20N4O4S
Molecular Weight: 460.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | N-[4-[5-(1,3-benzodioxol-5-yl)-3-methoxy-1,2,4-triazol-1-yl]phenyl]-2-(phenylthio)acetamide is a member of triazoles. |
|---|---|
| CAS No. | 853625-60-2 |
| Molecular Formula | C24H20N4O4S |
| Molecular Weight | 460.5 g/mol |
| IUPAC Name | N-[4-[5-(1,3-benzodioxol-5-yl)-3-methoxy-1,2,4-triazol-1-yl]phenyl]-2-phenylsulfanylacetamide |
| Standard InChI | InChI=1S/C24H20N4O4S/c1-30-24-26-23(16-7-12-20-21(13-16)32-15-31-20)28(27-24)18-10-8-17(9-11-18)25-22(29)14-33-19-5-3-2-4-6-19/h2-13H,14-15H2,1H3,(H,25,29) |
| Standard InChI Key | QPGYAMIHXLCFTJ-UHFFFAOYSA-N |
| SMILES | COC1=NN(C(=N1)C2=CC3=C(C=C2)OCO3)C4=CC=C(C=C4)NC(=O)CSC5=CC=CC=C5 |
| Canonical SMILES | COC1=NN(C(=N1)C2=CC3=C(C=C2)OCO3)C4=CC=C(C=C4)NC(=O)CSC5=CC=CC=C5 |
| Appearance | Solid powder |
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